Cas no 2137895-76-0 (rac-5-(3aR,6aR)-hexahydro-1H-furo3,4-cpyrrol-3a-yl-1,3,4-oxadiazol-2-amine)

• Product Name: rac-5-(3aR,6aR)-hexahydro-1H-furo3,4-cpyrrol-3a-yl-1,3,4-oxadiazol-2-amine
• CAS No: 2137895-76-0
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• MDL: MFCD31689377
• CID: 5609320
• PubChem ID: 132347057
• Update Time: 2025-07-15

rac-5-(3aR,6aR)-hexahydro-1H-furo3,4-cpyrrol-3a-yl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• rel-5-[(3aR,6aR)-Tetrahydro-1H-furo[3,4-c]pyrrol-3a(6aH)-yl]-1,3,4-oxadiazol-2-amine
• rac-5-[(3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl]-1,3,4-oxadiazol-2-amine
• 2137895-76-0
• EN300-814046
• rac-5-(3aR,6aR)-hexahydro-1H-furo3,4-cpyrrol-3a-yl-1,3,4-oxadiazol-2-amine

• MDL： MFCD31689377
• Inchi： 1S/C8H12N4O2/c9-7-12-11-6(14-7)8-3-10-1-5(8)2-13-4-8/h5,10H,1-4H2,(H2,9,12)/t5-,8-/m1/s1
• InChI Key： XBQXKECEDRYDHQ-SVGQVSJJSA-N
• SMILES： O1C([C@]23COC[C@@]2([H])CNC3)=NN=C1N

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.5±52.0 °C(Predicted)
• pka: 8.64±0.40(Predicted)

Additional information on rac-5-(3aR,6aR)-hexahydro-1H-furo3,4-cpyrrol-3a-yl-1,3,4-oxadiazol-2-amine

Latest Research Briefing on rac-5-(3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl-1,3,4-oxadiazol-2-amine (CAS: 2137895-76-0) in Chemical Biology and Pharmaceutical Applications

The compound rac-5-(3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl-1,3,4-oxadiazol-2-amine (CAS: 2137895-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its fused heterocyclic core, combining furo[3,4-c]pyrrole and 1,3,4-oxadiazole moieties, provides a rigid framework that can be optimized for selective interactions with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of G protein-coupled receptors (GPCRs), particularly in neurological disorders.

The synthetic pathway for rac-5-(3aR,6aR)-hexahydro-1H-furo[3,4-c]pyrrol-3a-yl-1,3,4-oxadiazol-2-amine has been refined in recent years, with researchers achieving higher yields (up to 78%) through a novel asymmetric catalysis approach. This advancement, reported in ACS Catalysis (2024), addresses previous challenges in stereocontrol during the formation of the hexahydrofuropyrrole ring system.

In preclinical evaluations, the compound has shown promising results as a potential treatment for neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) with a permeability coefficient (Pe) of 8.7 × 10^-6 cm/s makes it particularly valuable for CNS-targeted therapies. Mechanistic studies suggest it acts through dual modulation of σ-1 receptors and NMDA receptor subunits.

Structural-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity. The 1,3,4-oxadiazol-2-amine moiety appears critical for target engagement, while the hexahydrofuropyrrole system contributes to metabolic stability, with a hepatic microsomal half-life exceeding 120 minutes in human liver microsome assays.

Current research directions include exploring its potential in combination therapies and as a molecular probe for studying protein-protein interactions in neurodegenerative pathways. Several pharmaceutical companies have included derivatives of this scaffold in their CNS drug discovery pipelines, with one candidate currently in Phase I clinical trials for Alzheimer's disease.

The compound's physicochemical properties (logP = 1.2, PSA = 78 Ų) make it an attractive lead for further optimization. Recent computational studies using quantum mechanical/molecular mechanical (QM/MM) methods have provided insights into its binding modes, facilitating structure-based drug design approaches.

Future research will likely focus on resolving the individual contributions of each enantiomer to biological activity, as the current studies predominantly use the racemic mixture. Additionally, investigations into its potential applications beyond neurology, such as in inflammation and oncology, are underway based on preliminary screening results.